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Compound of Interest |

5-Chloro-2-methoxypyridin-3-
Compound Name:
amine
CAS No.: 886373-70-2
Cat. No.: B582020

Executive Summary

5-Chloro-2-methoxypyridin-3-amine (CAS: 886373-70-2) is a functionalized pyridine scaffold
widely utilized in the synthesis of kinase inhibitors and GPCR ligands. Its structural value lies in
the orthogonal reactivity of its substituents: the C3-amine serves as a nucleophile for amide
coupling or Buchwald-Hartwig aminations, the C5-chlorine offers a handle for Suzuki-Miyaura
cross-couplings, and the C2-methoxy group acts as a masked hydroxyl or a stable electron-
donating directing group.

Procurement Risk: The primary sourcing challenge is regioisomeric confusion. Suppliers often
list isomers (e.g., 5-chloro-6-methoxypyridin-3-amine) with similar names. Furthermore,
synthesis-derived impurities—specifically de-chlorinated analogs—can silently poison
downstream catalytic cycles.

Chemical Identity & Specifications

To ensure the integrity of your supply chain, verify these parameters against the Certificate of
Analysis (CoA) before purchase.
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Parameter Specification Notes

5-Chloro-2-methoxypyridin-3-
IUPAC Name _
amine

Critical Check:[1][2][3][4]
CAS Number 886373-70-2 Distinguish from 1261365-86-9

(the phenol derivative).

Molecular Formula CeH7CIN20
Molecular Weight 158.58 g/mol
Use this string for exact
SMILES COclncc(Cl)ccIN ]
structure search in databases.
) ) Darkening indicates oxidation
Appearance Off-white to pale brown solid )
of the amine.
o Critical: Must specify "No des-
Purity Limit > 98% (HPLC)

chloro impurity >0.1%".

Sourcing Landscape & Availability

The compound is classified as a Tier 2 Building Block—widely available from specialized
catalog suppliers but rarely held in multi-kilogram stock by general aggregators.

Primary Suppliers (Verified Stock)

e Fluorochem (UK/EU): Reliable stock for 1g — 100g packs. Good batch consistency.
¢ Alchem Pharmtech (US/Global): Strong on bulk inquiries (>100g).
o Combi-Blocks (US): Often holds inventory; excellent for rapid R&D delivery.

o Enamine (UA/Global): Primary source for building blocks; likely synthesizes on demand if
stock is low.

Aggregators|[2][4]
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» eMolecules / SciFinder: Useful for price comparison, but verify "In Stock" status. Many
listings are "virtual" (lead time 4-6 weeks).

Decision Matrix: Catalog vs. Custom Synthesis

Use the following logic to determine your procurement route.

100g - 1kg

No (Cost Savings)

Click to download full resolution via product page

Figure 1: Procurement Decision Tree. Use catalog suppliers for rapid R&D (sub-100g). For
process scale-up (>1kg), custom synthesis is recommended to control the impurity profile.

Quality Assurance: The "Scientist's Protocol"

As a researcher, you cannot rely solely on the vendor's CoA. The synthetic route dictates the
impurity profile.

Synthetic Context & Impurity Origins

The dominant industrial route involves the nitration of 5-chloro-2-methoxypyridine followed by
reduction.

The Hidden Danger: If the reduction step uses Catalytic Hydrogenation (H2/Pd-C), there is a
high risk of Hydrodechlorination, producing 2-methoxypyridin-3-amine (des-chloro impurity).
This impurity is difficult to separate and will compete in subsequent coupling reactions.
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Figure 2: Synthetic pathway and impurity risks. Note the divergence at the reduction step;
chemical reduction (Fe/Sn) is preferred over catalytic hydrogenation to preserve the chlorine
atom.

Analytical Validation Protocol

Upon receipt of the material, perform the following checks:
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e 'H-NMR (DMSO-ds):
o Regioisomer Check: Verify the coupling pattern of the aromatic protons.
» Target: Two singlets (or weakly coupled doublets,

Hz) representing H4 and H6.

» |[somer Flag: If you see large ortho-coupling (
Hz), you likely have the 4- or 6-chloro isomer.

o Des-Chloro Check: Look for an extra aromatic proton signal integrating to 1H if the des-
chloro impurity is present.

e LC-MS:
o Check for

(Clisotope pattern 3:1).

o Red Flag: A peak at

indicates the des-chloro impurity.

Handling & Stability

» Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). Aminopyridines are
prone to oxidation (browning) upon extended air exposure.

o Safety:
o H315/H319: Causes skin and serious eye irritation.[2][4][5]
o H335: May cause respiratory irritation.[2][4]

o PPE: Standard lab coat, gloves, and safety glasses. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypyridin-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b582020#5-chloro-2-methoxypyridin-3-amine-
suppliers-and-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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